Cas no 2411271-21-9 (Imidazo[1,2-b]pyridazine-3-sulfonamide)

• Product Name: Imidazo[1,2-b]pyridazine-3-sulfonamide
• CAS No: 2411271-21-9
• MF: C₆H₆N₄O₂S
• MW: 198.202438831329
• CID: 6019797
• PubChem ID: 14422378
• Update Time: 2025-05-26

Imidazo[1,2-b]pyridazine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2064992
• Z3765495818
• imidazo[1,2-b]pyridazine-3-sulfonamide
• 2411271-21-9
• EN300-7547127
• Imidazo[1,2-b]pyridazine-3-sulfonamide

• Inchi： 1S/C6H6N4O2S/c7-13(11,12)6-4-8-5-2-1-3-9-10(5)6/h1-4H,(H2,7,11,12)
• InChI Key： BZFKHPWXOXGGCH-UHFFFAOYSA-N
• SMILES： S(C1=CN=C2C=CC=NN12)(N)(=O)=O

Computed Properties

• Exact Mass: 198.02114662g/mol
• Monoisotopic Mass: 198.02114662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 98.7Ų

Additional information on Imidazo[1,2-b]pyridazine-3-sulfonamide

Introduction to Imidazo[1,2-b]pyridazine-3-sulfonamide (CAS No. 2411271-21-9)

Imidazo[1,2-b]pyridazine-3-sulfonamide is a highly intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative, identified by its unique chemical structure and designated by the CAS number 2411271-21-9, represents a promising candidate for further exploration in drug discovery and development. The compound's molecular framework, featuring a fused imidazo[1,2-b]pyridazine core with a sulfonamide functional group, positions it as a versatile scaffold for designing novel bioactive molecules.

The sulfonamide moiety is well-known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. When incorporated into the imidazo[1,2-b]pyridazine backbone, this functional group enhances the compound's potential to interact with biological targets, making it an attractive system for medicinal chemists. Recent studies have highlighted the sulfonamide-containing imidazopyridazines as key players in the development of small-molecule inhibitors targeting various diseases.

One of the most compelling aspects of Imidazo[1,2-b]pyridazine-3-sulfonamide is its structural flexibility, which allows for modifications at multiple positions along the ring system. This adaptability has enabled researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of derivatives derived from this core structure. For instance, substituents introduced at the 2-position of the imidazo[1,2-b]pyridazine ring have been shown to modulate binding affinity and selectivity towards specific enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have further accelerated the design and optimization of Imidazo[1,2-b]pyridazine-3-sulfonamide derivatives. These tools have enabled researchers to predict the binding modes of candidate compounds with high accuracy, thereby facilitating the identification of lead molecules with enhanced efficacy and reduced toxicity. The integration of machine learning algorithms has also played a crucial role in identifying novel structural motifs within this class of compounds, opening up new avenues for drug discovery.

In vitro studies have demonstrated that Imidazo[1,2-b]pyridazine-3-sulfonamide exhibits promising activity against several disease-related targets. Notably, derivatives of this compound have shown inhibitory effects on kinases involved in cancer progression, as well as on enzymes implicated in inflammatory responses. These findings align with the growing interest in heterocyclic sulfonamides as therapeutic agents and underscore the potential of Imidazo[1,2-b]pyridazine-3-sulfonamide as a foundation for next-generation drugs.

The synthesis of Imidazo[1,2-b]pyridazine-3-sulfonamide presents unique challenges due to its complex molecular architecture. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in multi gram quantities suitable for preclinical studies. Advances in catalytic processes and green chemistry principles have also contributed to more efficient and sustainable synthetic routes, reducing both cost and environmental impact.

Preclinical investigations have provided valuable insights into the pharmacological profile of Imidazo[1,2-b]pyridazine-3-sulfonamide derivatives. These studies have revealed that certain modifications can significantly enhance oral bioavailability while minimizing off-target effects. Additionally, pharmacokinetic studies have indicated that these compounds exhibit favorable metabolic stability and rapid clearance from biological systems, suggesting their potential for therapeutic use.

The future development of Imidazo[1,2-b]pyridazine-3-sulfonamide-based drugs will likely benefit from interdisciplinary collaborations between chemists, biologists, and clinicians. Such partnerships are essential for translating laboratory discoveries into clinical applications that address unmet medical needs. As research continues to uncover new biological functions associated with this scaffold, it is anticipated that additional derivatives will emerge as candidates for further development.

In summary, Imidazo[1,2-b]pyridazine-3-sulfonamide (CAS No. 2411271-21-9) represents a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of chemical features makes it an excellent platform for designing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a pivotal role in the next wave of drug discovery efforts.